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Introduction

Strontium hydride (SrHz), a saline hydride, presents itself as a potentially valuable yet
underexplored reducing agent in the field of organic synthesis. While the utility of other metal
hydrides like lithium aluminum hydride (LiAIH4) and sodium borohydride (NaBHa) is well-
established, the reactivity of simple alkaline earth metal hydrides, including strontium hydride,
is less documented in the context of routine organic transformations.[1] Recent studies on
complex molecular strontium hydrides have revealed their capacity to participate in various
reactions, including the reduction of imines and azobenzene, as well as in catalytic
hydrogenations.[2] However, the application of the more common and commercially available
strontium hydride powder in the reduction of key functional groups such as aldehydes, ketones,
and esters remains an area with limited literature precedent.

This document aims to provide detailed application notes and hypothetical protocols for the use
of strontium hydride as a reducing agent in organic synthesis. The information herein is based
on the known chemical properties of strontium hydride, comparative reactivity trends among
alkaline earth metal hydrides, and established procedures for similar heterogeneous
reductions.

Physicochemical Properties and Reactivity
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Strontium hydride is an inorganic compound with the chemical formula SrHz. It is a gray
crystalline solid that reacts with water to produce strontium hydroxide and hydrogen gas.[3] The
reactivity of saline hydrides is attributed to the presence of the hydride ion (H™), a powerful
reducing species.[4] A study on the solid-state reduction of strontium manganate (Sr2MnOa)
established a reactivity trend for several group | and Il metal hydrides: MgH2 < SrHz < LiH =
CaH2 = BaHz < NaH.[1] This trend suggests that strontium hydride is a more potent reducing
agent than magnesium hydride and possesses reactivity comparable to that of calcium hydride
and barium hydride.

Core Applications in Organic Synthesis (Inferred)

Based on its position in the reactivity series and by analogy to the known reactions of calcium
hydride, strontium hydride is proposed as a viable reagent for the following reductions. It is
important to note that the following protocols are hypothetical and should be optimized for
specific substrates.

1. Reduction of Aldehydes and Ketones to Alcohols

The reduction of aldehydes and ketones to their corresponding primary and secondary alcohols
is a fundamental transformation in organic synthesis.[3][5][6][7] While powerful reducing agents
like LiAIHa4 readily achieve this, their lack of selectivity can be a drawback.[8][9] Strontium
hydride, being a solid and likely less reactive than LiAlH4, could offer a milder and more
selective alternative, particularly in a heterogeneous reaction setup.

Experimental Protocol: Reduction of an Aldehyde (e.g., Benzaldehyde) to a Primary Alcohol

Materials:

Strontium Hydride (SrHz), powder

Benzaldehyde

Anhydrous Tetrahydrofuran (THF)

Anhydrous Methanol (for quenching)

1 M Hydrochloric Acid (for workup)

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://learn.openochem.org/learn/second-semester-topics/alcohols-and-phenols/preparation-of-alcohols/reduction-of-aldehydes-and-ketones
https://chemistry.stackexchange.com/questions/37843/why-are-alkali-hydrides-strong-reducing-agents
https://pubmed.ncbi.nlm.nih.gov/25894860/
https://learn.openochem.org/learn/second-semester-topics/alcohols-and-phenols/preparation-of-alcohols/reduction-of-aldehydes-and-ketones
https://m.youtube.com/watch?v=_l77eRg1XJo
https://www.organicchemistrytutor.com/topic/reduction-of-aldehydes-and-ketones-with-complex-hydrides/
https://www.youtube.com/watch?v=Jlwa8sY9brs
https://hwpi.harvard.edu/files/myers/files/5-reduction.pdf
https://www.acs.org/content/dam/acsorg/education/students/highschool/chemistryclubs/infographics/reductions-in-organic-chemistry.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Diethyl ether or Ethyl acetate (for extraction)
¢ Anhydrous Magnesium Sulfate or Sodium Sulfate (for drying)

e Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle, and standard
glassware for extraction and filtration.

Procedure:

o Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a
reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add strontium hydride
(e.g., 2-4 molar equivalents relative to the substrate).

e Solvent Addition: Add 40 mL of anhydrous THF to the flask and stir the suspension.

o Substrate Addition: Dissolve benzaldehyde (1 equivalent) in 10 mL of anhydrous THF and
add it dropwise to the stirred suspension of strontium hydride at room temperature.

o Reaction: After the addition is complete, heat the reaction mixture to reflux and monitor the
progress of the reaction by Thin Layer Chromatography (TLC).

e Quenching: Once the reaction is complete, cool the flask to 0 °C in an ice bath. Cautiously
and slowly add anhydrous methanol to quench the excess strontium hydride until the
evolution of hydrogen gas ceases.

o Workup: Slowly add 1 M HCI to the reaction mixture to dissolve the strontium salts. Transfer
the mixture to a separatory funnel.

o Extraction: Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

e Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium
sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain
the crude product.

« Purification: Purify the crude benzyl alcohol by distillation or column chromatography.

2. Reduction of Esters to Primary Alcohols
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The reduction of esters to primary alcohols typically requires strong reducing agents like

LiAlH4.[10][11][12] Given the reactivity trend, strontium hydride, possibly at elevated

temperatures, could be capable of this transformation. This would be particularly useful in

instances where a solid, heterogeneous reducing agent is preferred for ease of separation.

Experimental Protocol: Reduction of an Ester (e.g., Ethyl Benzoate) to a Primary Alcohol

Materials:

Strontium Hydride (SrHz2), powder

Ethyl Benzoate

Anhydrous 1,4-Dioxane or other high-boiling ether

Anhydrous Ethanol (for quenching)

Saturated aqueous Ammonium Chloride (NH4Cl) solution (for workup)
Ethyl Acetate (for extraction)

Anhydrous Sodium Sulfate (for drying)

Standard reaction and workup glassware.

Procedure:

Reaction Setup: In a dry 250 mL round-bottom flask under an inert atmosphere, prepare a
suspension of strontium hydride (e.g., 4-6 molar equivalents) in 100 mL of anhydrous 1,4-
dioxane.

Substrate Addition: Add ethyl benzoate (1 equivalent) to the suspension.

Reaction: Heat the mixture to a high temperature (e.g., reflux, ~101 °C for dioxane) and
maintain vigorous stirring. Monitor the reaction progress by TLC or GC-MS.

Quenching: After completion, cool the reaction to 0 °C and carefully quench the excess SrHz
with anhydrous ethanol.
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o Workup: Add saturated aqueous NH4Cl solution to the mixture to hydrolyze the strontium
alkoxides.

« Filtration: Filter the resulting slurry through a pad of celite to remove the inorganic salts,
washing the filter cake with ethyl acetate.

o Extraction: Transfer the filtrate to a separatory funnel, separate the layers, and extract the
agueous layer with ethyl acetate (2 x 50 mL).

e Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate,
filter, and remove the solvent in vacuo.

« Purification: Purify the resulting benzyl alcohol by column chromatography or distillation.
Data Presentation

Due to the limited availability of experimental data for the reduction of organic functional groups
with strontium hydride, the following table presents hypothetical data based on expected
reactivity, drawing parallels with CaHz where applicable.
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Functional Proposed Expected Selectivity
Substrate Product . ]
Group Conditions Yield (%) Notes
Benzaldehyd Benzyl SrHz2, THF, )
Aldehyde 85-95 High
e alcohol Reflux
Cyclohexano SrHz2, THF, ]
Ketone Cyclohexanol 80-90 High
ne Reflux
May require
higher
SrH2, g
Ethyl Benzyl ) temperatures
Ester Dioxane, 60-75
Benzoate alcohol and longer
Reflux )
reaction
times.
Benzoyl Benzyl SrH2, THF, 0 Likely highl
.y Acid Chloride Y >90 y i
Chloride alcohol °Cto RT reactive.
Reduction
SrHz, may be slow
Benzonitrile Nitrile Benzylamine Dioxane, 40-60 and require
Reflux harsh
conditions.
SrH2, Likely less
Benzamide Amide Benzylamine Dioxane, 30-50 reactive than
Reflux esters.
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© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Dry Glassware under Inert Atmosphere

M Suspend SrHz in Anhydrous Solvent

H~ (from SrH2)

R-C(=0)-R'

Y

Add Substrate (Aldehyde, Ketone, Ester, etc.)

Monitor Reaction by TLC/GC

el

Heat to Reflux (if necessary)

Cool and Quench Excess SrHz

Purify Product (Chromatography/Distillation)

N

Acidic or Aqueous Workup

\

Extract with Organic Solvent

H* (from workup)

Nucleophilic Attack B R-CH(O-)R'

Y

Dry and Concentrate

Protonation

P R-CH(OH)-R'

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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